Cas no 138228-47-4 ((3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine)

• Product Name: (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine
• CAS No: 138228-47-4
• MF: C₁₆H₃₇NO₂Si₂
• MW: 331.641486883163
• CID: 902137
• Update Time: 2026-04-29

(3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine
• (3s,4s)-3,4-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]pyrrolidine
• (3S,4S)-3,4-bis[(tert-butyldimethylsilyl)oxy]pyrrolidine
• (3S,4S)-3,4-bis[(tert-butyl-dimethylsilyl)oxy]pyrrolidine
• (3S,4S)-3,4-bis[tert-butyl(dimethyl)silyloxy]pyrrolidine
• (3S,4S)-3,4-bis{[(tert-butyl)dimethylsilyl]oxy}pyrrolidine
• (3S,4S)-3,4-bis< (tert-butyl)dimethylsi
• tert-butyl-[[4-[tert-butyl(dimethyl)silyl]oxy-3-pyrrolidinyl]oxy]-dimethylsilane
• tert-butyl-[4-[tert-butyl(dimethyl)silyl]oxypyrrolidin-3-yl]oxy-dimethyl-silane

Computed Properties

• Exact Mass: 331.23641

Experimental Properties

• PSA: 30.49

Additional information on (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine

Comprehensive Overview of (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine (CAS No. 138228-47-4)

The compound (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine (CAS No. 138228-47-4) is a highly specialized chiral pyrrolidine derivative, widely recognized for its utility in organic synthesis and pharmaceutical research. Its unique structure, featuring two tert-butyldimethylsilyl (TBS) protecting groups, makes it a valuable intermediate in the synthesis of complex molecules, particularly in asymmetric catalysis and drug discovery. The stereochemistry at the 3S and 4S positions further enhances its selectivity and efficiency in synthetic applications.

In recent years, the demand for chiral building blocks like (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on reducing waste and improving atom economy, and this compound’s ability to facilitate high-yield, stereoselective reactions aligns perfectly with these goals. Its TBS-protected hydroxyl groups offer stability under various reaction conditions, making it a preferred choice for multi-step syntheses.

The compound’s role in peptide mimetics and bioactive molecule development has also garnered significant attention. With the rise of AI-driven drug discovery, there is growing interest in libraries of chiral intermediates that can accelerate the identification of novel therapeutics. (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine is frequently cited in patents and publications related to kinase inhibitors and GPCR-targeted drugs, highlighting its relevance in modern medicinal chemistry.

From a technical perspective, the synthesis and handling of (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine require expertise in air-sensitive techniques and anhydrous conditions. The TBS groups are susceptible to cleavage under acidic conditions, necessitating careful selection of reagents and solvents. This sensitivity, however, is counterbalanced by the compound’s versatility in cross-coupling reactions and ring-forming transformations, which are pivotal in constructing nitrogen-containing heterocycles.

In the context of industrial scalability, (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine presents both challenges and opportunities. While its synthesis involves cost-intensive reagents, the potential to streamline downstream processes—such as the production of chiral auxiliaries or catalysts—justifies its use in large-scale applications. Recent innovations in flow chemistry have further optimized its production, reducing reaction times and improving yields.

For researchers exploring structure-activity relationships (SAR), this compound serves as a critical tool. Its rigid pyrrolidine backbone and steric hindrance from the TBS groups enable precise control over molecular interactions, aiding in the design of compounds with enhanced binding affinity and metabolic stability. These attributes are particularly valuable in the development of CNS-targeted therapeutics, where subtle structural changes can significantly impact efficacy.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike some traditional intermediates, (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine does not fall under hazardous classifications, aligning with global trends toward safer chemical alternatives. This compliance with REACH and other regulatory frameworks ensures its accessibility to researchers worldwide.

Looking ahead, the integration of machine learning in synthetic route planning may unlock new applications for this compound. Predictive algorithms can identify optimal reaction pathways, minimizing trial-and-error and maximizing the utility of (3S,4S)-3,4-Bis((tert-butyldimethylsilyl)oxy)pyrrolidine in diverse contexts. As the boundaries of chemical space expand, this compound is poised to remain a cornerstone of innovative research.